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Introduction

Levocetirizine, the active (R)-enantiomer of cetirizine, is a potent second-generation
antihistamine used for the treatment of allergic rhinitis and chronic idiopathic urticaria.[1][2][3]
During the synthesis and storage of Levocetirizine, various related substances and potential
impurities can form. One such critical process-related impurity and potential degradant is
Levocetirizine amide. The quantification of Levocetirizine amide is essential for ensuring the
quality, safety, and efficacy of Levocetirizine drug substances and products.

This application note provides a detailed protocol for a stability-indicating Reversed-Phase
High-Performance Liquid Chromatography (RP-HPLC) method for the accurate quantification
of Levocetirizine amide. The method is designed to be specific, accurate, precise, and robust,
making it suitable for routine quality control and stability testing.
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Principle

The method separates Levocetirizine amide from Levocetirizine and other related impurities
using a C18 stationary phase. The separation is achieved through an isocratic elution with a
mobile phase consisting of a phosphate buffer and an organic modifier. The quantification is
performed using a UV detector at a wavelength where Levocetirizine amide exhibits
significant absorbance. The method has been validated according to the International Council
for Harmonisation (ICH) guidelines.[2]

Materials and Reagents

» Reference Standards: Levocetirizine Amide Certified Reference Material (CRM),
Levocetirizine Dihydrochloride USP Reference Standard.

e Chemicals: Potassium dihydrogen orthophosphate (AR grade), Orthophosphoric acid (AR
grade), Sodium hydroxide (AR grade), Acetonitrile (HPLC grade), Methanol (HPLC grade),
Water (HPLC grade or Milli-Q).

e Instrumentation: HPLC system with a UV-Vis detector or a Photodiode Array (PDA) detector,
analytical balance, pH meter, sonicator, and volumetric glassware.

e Chromatographic Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 um patrticle size) is
recommended for optimal separation.[1][4]

Experimental Workflow

The following diagram illustrates the overall workflow for the quantification of Levocetirizine
amide.
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Caption: Experimental workflow for Levocetirizine amide quantification.

Detailed Experimental Protocols
Preparation of Mobile Phase and Diluent
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Buffer Preparation (pH 6.0): Dissolve 4.08 g of potassium dihydrogen orthophosphate in 600
mL of HPLC grade water. Adjust the pH to 6.0 with a 10% sodium hydroxide solution.

Mobile Phase: Mix the prepared buffer and acetonitrile in a ratio of 58:42 (v/v).[5] Filter the
mobile phase through a 0.45 um membrane filter and degas by sonication for 15 minutes.

Diluent: Use the mobile phase as the diluent for preparing standard and sample solutions.

Preparation of Standard Solutions

Standard Stock Solution (A): Accurately weigh and transfer about 25 mg of Levocetirizine
Amide CRM into a 50 mL volumetric flask. Add about 30 mL of diluent, sonicate to dissolve,

and dilute to volume with the diluent.

Working Standard Solution (B): Transfer 1.0 mL of the Standard Stock Solution (A) into a 10
mL volumetric flask and dilute to volume with the diluent to obtain a final concentration of
approximately 50 pg/mL.

Preparation of Sample Solutions

Levocetirizine Drug Substance: Accurately weigh about 50 mg of the Levocetirizine drug
substance into a 100 mL volumetric flask. Add approximately 70 mL of diluent, sonicate for
15 minutes to dissolve, and then dilute to volume with the diluent.

Levocetirizine Tablets: Weigh and finely powder not fewer than 20 tablets. Transfer a quantity
of the powder equivalent to 10 mg of Levocetirizine into a 100 mL volumetric flask. Add about
70 mL of diluent, sonicate for 30 minutes with intermittent shaking, and dilute to volume with
the diluent. Filter the solution through a 0.45 um syringe filter, discarding the first few mL of
the filtrate.

Chromatographic Conditions
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Parameter Condition

Instrument HPLC with UV/PDA Detector

Column C18, 250 mm x 4.6 mm, 5 pm

Mobile Phase Buffer (pH 6.0) : Acetonitrile (58:42, v/v)
Flow Rate 1.0 mL/min

Detection UV at 230 nm[1][2][6]

Injection Volume 20 pL

Column Temperature 30°CJ[1]

_ Approximately 15 minutes (or until all related
Run Time
peaks have eluted)

Method Validation

The analytical method was validated according to ICH Q2(R1) guidelines for specificity,
linearity, range, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and
robustness.

Specificity

The specificity of the method was evaluated by analyzing the blank (diluent), Levocetirizine
standard, Levocetirizine amide standard, and a placebo sample. The chromatograms
indicated no interference from the blank or placebo at the retention time of Levocetirizine
amide. Stress testing was performed on Levocetirizine to demonstrate the stability-indicating
nature of the method. Samples were subjected to acidic, basic, oxidative, thermal, and
photolytic stress conditions. The degradation products did not interfere with the quantification of
Levocetirizine amide.[3][7]

System Suitability

System suitability parameters were assessed by injecting the working standard solution six
times. The acceptance criteria are summarized in the table below.
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Parameter

Acceptance Criteria

Tailing Factor

Not more than 2.0

Theoretical Plates

Not less than 2000

% RSD of Peak Areas

Not more than 2.0%

Quantitative Data Summary

The following tables summarize the quantitative data obtained during method validation.

Table 1: Linearity and Range

Parameter

Result

Linearity Range

1.0 - 10.0 pg/mL

Correlation Coefficient (r?)

>0.999

Regression Equation

y=mx+c

Table 2: Accuracy (Recovery)

. Amount Added Amount Recovered
Spiked Level % Recovery
(ng/mL) (ng/mL)

80% 4.0 3.98 99.5%

100% 5.0 5.03 100.6%

120% 6.0 5.95 99.2%
Table 3: Precision

Precision Type % RSD

Repeatability (n=6) <1.0%

Intermediate Precision (n=6) <1.5%
Table 4: LOD and LOQ
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Parameter Result (pg/mL)
LOD 0.1
LOQ 0.3

Table 5: Robustness

The method's robustness was evaluated by making deliberate small variations in the
chromatographic conditions. The results showed no significant impact on the system suitability
parameters, indicating the method's reliability.

Parameter Varied Result

] System suitability parameters met acceptance
Flow Rate (+ 0.1 mL/min) .
criteria.

System suitability parameters met acceptance

Mobile Phase Composition (x 2%) o
criteria.

System suitability parameters met acceptance
Column Temperature (x 2°C) e
criteria.

System suitability parameters met acceptance
pH of Buffer (x 0.1) i
criteria.

Logical Relationship of Method Validation
Parameters

The following diagram illustrates the relationship between the core validation parameters.
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Caption: Interrelationship of method validation parameters.

Conclusion

The RP-HPLC method described in this application note is a reliable and robust technique for
the quantification of Levocetirizine amide in both drug substances and pharmaceutical
dosage forms. The method has been thoroughly validated in accordance with ICH guidelines,
demonstrating excellent specificity, linearity, accuracy, and precision. This method is suitable
for implementation in quality control laboratories for routine analysis and stability studies of
Levocetirizine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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